Cas no 1007517-79-4 (1-Propyl-1H-pyrazole-5-methanol)

• Product Name: 1-Propyl-1H-pyrazole-5-methanol
• CAS No: 1007517-79-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD08701097
• CID: 3168149
• PubChem ID: 23006125
• Update Time: 2025-06-07

1-Propyl-1H-pyrazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• 1007517-79-4
• SCHEMBL16815383
• AKOS003673567
• CS-0335742
• (2-propylpyrazol-3-yl)methanol
• 1-Propyl-1H-pyrazole-5-methanol
• STL588142
• MFCD08701097
• (1-Propyl-1H-pyrazol-5-yl)methanol

• MDL： MFCD08701097
• Inchi： 1S/C7H12N2O/c1-2-5-9-7(6-10)3-4-8-9/h3-4,10H,2,5-6H2,1H3
• InChI Key： KWAQXBIMWZCWHE-UHFFFAOYSA-N
• SMILES： OCC1=CC=NN1CCC

Computed Properties

• Exact Mass: 140.094963g/mol
• Monoisotopic Mass: 140.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.18g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Propyl-1H-pyrazole-5-methanol

Comprehensive Overview of 1-Propyl-1H-pyrazole-5-methanol (CAS No. 1007517-79-4): Properties, Applications, and Industry Insights

1-Propyl-1H-pyrazole-5-methanol (CAS No. 1007517-79-4) is a specialized organic compound belonging to the pyrazole derivative family. Its molecular structure features a pyrazole ring substituted with a propyl group and a hydroxymethyl moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique heterocyclic framework and functional groups contribute to its reactivity, enabling applications in drug discovery, material science, and fine chemical synthesis.

In recent years, the demand for pyrazole-based compounds like 1-Propyl-1H-pyrazole-5-methanol has surged due to their role in developing bioactive molecules. Researchers highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine. The compound's CAS number 1007517-79-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

The synthesis of 1-Propyl-1H-pyrazole-5-methanol typically involves multistep organic reactions, including condensation and reduction steps. Its physicochemical properties—such as solubility in polar solvents and moderate thermal stability—make it suitable for high-throughput screening platforms. Industry reports emphasize its utility in optimizing drug-likeness parameters, a key focus in modern pharmaceutical R&D.

From an industrial perspective, CAS 1007517-79-4 is often discussed in the context of green chemistry initiatives. Manufacturers are exploring solvent-free synthesis routes to reduce environmental impact, responding to regulatory pressures and ESG (Environmental, Social, and Governance) metrics. This aligns with Google search trends showing increased interest in eco-friendly chemical production methods since 2022.

Analytical characterization of 1-Propyl-1H-pyrazole-5-methanol employs advanced techniques like NMR spectroscopy and HPLC-MS. The compound's chromatographic purity (>98%) is critical for reproducibility in biological assays, a topic frequently queried in research forums. Patent literature reveals its incorporation into photovoltaic materials and OLED intermediates, expanding its utility beyond life sciences.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, leveraging the pyrazole nitrogen atoms as coordination sites. This interdisciplinary potential makes 1007517-79-4 a recurring keyword in materials science publications. Additionally, its derivatization potential via the hydroxymethyl group supports innovations in prodrug design, addressing challenges in drug delivery.

Regulatory databases classify 1-Propyl-1H-pyrazole-5-methanol as a non-hazardous substance under standard handling conditions, though proper laboratory safety protocols are recommended. This safety profile enhances its adoption in academic research and industrial scale-up processes. Recent PubMed entries correlate its structural motifs with neuroprotective activity, sparking new research directions.

In summary, CAS 1007517-79-4 represents a strategically important compound at the intersection of drug development and advanced materials. Its evolving applications reflect broader shifts toward multifunctional intermediates in synthetic chemistry. As AI-driven molecular design tools gain traction, compounds like 1-Propyl-1H-pyrazole-5-methanol will likely see expanded utilization in high-value chemical pipelines.